Cas no 1824240-80-3 (Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 1824240-80-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5913605
• PubChem ID: 85397419
• Update Time: 2025-05-24

Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7470342
• 1824240-80-3
• tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-5-4-6-9(12)8-13/h4,6,9,13H,5,7-8H2,1-3H3
• InChI Key： WMSAKHSFKKKXPX-UHFFFAOYSA-N
• SMILES： O(C(N1CCC=CC1CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate, identified by the CAS number 1824240-80-3, is a notable chemical entity with significant applications in various fields. This compound belongs to the class of tetrahydropyridine derivatives and is characterized by its unique structural features and functional groups. The presence of a hydroxymethyl group at the 6-position and a tert-butyl ester group at the 1-position makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of tetrahydropyridine derivatives in drug discovery and development. The tert-butyl ester group in this compound is known to enhance the stability and bioavailability of the molecule, making it an attractive candidate for therapeutic applications. Additionally, the hydroxymethyl group introduces hydrophilic properties, which can influence the molecule's solubility and interaction with biological systems.

In terms of synthesis, Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate can be prepared through a variety of methods, including but not limited to nucleophilic substitution reactions or ring-closing metathesis. These methods allow for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency.

The structural versatility of this compound has led to its exploration in several research areas. For instance, its tetrahydropyridine core has been implicated in neuroprotective effects due to its ability to modulate calcium channels and other cellular pathways. Furthermore, the presence of the hydroxymethyl group enables this compound to participate in various chemical transformations, such as oxidation or reduction reactions, thereby expanding its functional utility.

From an agricultural perspective, tetrahydropyridine derivatives like Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate have shown promise as plant growth regulators or pesticides. Their ability to influence plant physiology or target specific pests makes them valuable candidates for sustainable agricultural practices.

In conclusion, Tert-butyl 6-(hydroxymethyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 1824240-80-3) is a multifaceted chemical entity with a wide range of potential applications. Its unique structure and functional groups make it an intriguing subject for further research across various scientific disciplines.